Cas no 95722-13-7 (1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid)

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid is a chemically modified derivative of D-galacturonic acid, where all four hydroxyl groups are acetylated. This compound serves as a key intermediate in carbohydrate chemistry, particularly in the synthesis of glycosides and glycoconjugates. The acetyl groups enhance its stability and solubility in organic solvents, facilitating controlled reactions in glycosylation processes. Its well-defined structure makes it valuable for stereoselective synthesis and enzymatic studies. The compound is commonly used in research involving pectin polysaccharides, plant cell wall analysis, and the development of bioactive molecules. High purity and consistent performance are critical for its applications in synthetic and analytical chemistry.

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid structure

95722-13-7 structure

Product name:1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid

CAS No:95722-13-7

MF:C₁₄H₁₈O₁₁

MW:362.286125659943

CID:5092065

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid Chemical and Physical Properties

Names and Identifiers

- α-D-Galactopyranuronic acid, 1,2,3,4-tetraacetate
- 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid
- 1,2,3,4-Tetra-O-acetyl-a-D-galacturonic acid
- Inchi： 1S/C14H18O11/c1-5(15)21-9-10(22-6(2)16)12(23-7(3)17)14(24-8(4)18)25-11(9)13(19)20/h9-12,14H,1-4H3,(H,19,20)/t9-,10+,11+,12-,14+/m1/s1
- InChI Key： FHWVABAZBHDMEY-LARJDALCSA-N
- SMILES： O([C@H]1[C@H]([C@@H](C(=O)O)O[C@H](OC(=O)C)[C@@H]1OC(=O)C)OC(=O)C)C(=O)C

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528990-25mg	(2S,3R,4S,5R,6R)-3,4,5,6-tetraacetoxytetrahydro-2H-pyran-2-carboxylic acid	95722-13-7	98%	25mg	￥3303.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528990-50mg	(2S,3R,4S,5R,6R)-3,4,5,6-tetraacetoxytetrahydro-2H-pyran-2-carboxylic acid	95722-13-7	98%	50mg	￥5491.00	2024-04-23
Apollo Scientific	BICL2586-25mg	1,2,3,4-Tetra-O-acetyl-?-D-galacturonic acid	95722-13-7		25mg	£318.00	2025-02-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528990-100mg	(2S,3R,4S,5R,6R)-3,4,5,6-tetraacetoxytetrahydro-2H-pyran-2-carboxylic acid	95722-13-7	98%	100mg	￥7840.00	2024-04-23
Apollo Scientific	BICL2586-50mg	1,2,3,4-Tetra-O-acetyl-?-D-galacturonic acid	95722-13-7		50mg	£529.00	2025-02-22
Apollo Scientific	BICL2586-100mg	1,2,3,4-Tetra-O-acetyl-?-D-galacturonic acid	95722-13-7		100mg	£818.00	2025-02-22

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid Related Literature

1. Synthesis of aliphatic polycarbonates with a tuneable thermal response†

Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
2. Spin caloritronics of blue phosphorene nanoribbons

Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
3. Structural isomerism in CuSCN coordination polymers

Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
4. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†

Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
5. Transition-metal-free oxychlorination of alkenyl oximes: in situ generated radicals with tert-butyl nitrite†

Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281

Additional information on 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid

1,2,3,4-Tetra-O-acetyl-α-D-galacturonic Acid: A Comprehensive Overview

CAS No 95722-13-7, commonly referred to as 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid, is a significant compound in the field of biochemistry and molecular biology. This compound is a derivative of α-D-galacturonic acid, which is a key component of pectin—a structural polysaccharide found in plant cell walls. The tetra-O-acetylation of this compound adds unique properties that make it valuable in various applications.

The structure of 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid involves the acetylation of four hydroxyl groups on the galacturonic acid backbone. This modification not only enhances the compound's stability but also influences its solubility and reactivity. Recent studies have highlighted the importance of such modifications in optimizing the compound's performance in different biological and industrial settings.

In terms of applications, CAS No 95722-13-7 has been extensively studied for its role in food science and biotechnology. For instance, it is used as a stabilizer and thickening agent in food products due to its ability to form strong gels. Additionally, it has shown potential in the pharmaceutical industry as a delivery system for drugs and nutraceuticals.

Recent research has also explored the use of 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid in biofilm formation and degradation. Its ability to interact with bacterial cells makes it a promising candidate for anti-biofilm agents. Furthermore, studies have demonstrated its role in modulating immune responses, suggesting potential applications in immunotherapy.

The synthesis of CAS No 95722-13-7 involves a multi-step process that typically includes isolation from natural sources or chemical synthesis from precursor molecules. Advances in enzymatic acetylation techniques have made it possible to produce this compound more efficiently and sustainably.

In conclusion, 1,2,3,4-Tetra-O-acetyl-α-D-galacturonic acid (CAS No 95722-13-7) is a versatile compound with wide-ranging applications across various industries. Its unique properties and potential for further innovation make it an area of active research interest.